Cas no 898432-31-0 (4-(7-methoxy-1-benzofuran-2-yl)-7-methyl-6-(2-oxopropoxy)-2H-chromen-2-one)

• Product Name: 4-(7-methoxy-1-benzofuran-2-yl)-7-methyl-6-(2-oxopropoxy)-2H-chromen-2-one
• CAS No: 898432-31-0
• MF: C₂₂H₁₈O₆
• MW: 378.374726772308
• CID: 5482377
• Update Time: 2025-06-25

4-(7-methoxy-1-benzofuran-2-yl)-7-methyl-6-(2-oxopropoxy)-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(7-methoxy-1-benzofuran-2-yl)-7-methyl-6-(2-oxopropoxy)chromen-2-one
• 4-(7-methoxy-1-benzofuran-2-yl)-7-methyl-6-(2-oxopropoxy)-2H-chromen-2-one

• Inchi： 1S/C22H18O6/c1-12-7-19-15(9-18(12)26-11-13(2)23)16(10-21(24)27-19)20-8-14-5-4-6-17(25-3)22(14)28-20/h4-10H,11H2,1-3H3
• InChI Key： CPLVOJWYAFYLRX-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC(C)=C(OCC(=O)C)C=C2C(C2=CC3=CC=CC(OC)=C3O2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 4-(7-methoxy-1-benzofuran-2-yl)-7-methyl-6-(2-oxopropoxy)-2H-chromen-2-one

Professional Introduction to Compound with CAS No. 898432-31-0 and Product Name: 4-(7-methoxy-1-benzofuran-2-yl)-7-methyl-6-(2-oxopropoxy)-2H-chromen-2-one

The compound in question, identified by the CAS number 898432-31-0, is a highly specialized molecule belonging to the chromenone class. This particular chemical entity, known by the product name 4-(7-methoxy-1-benzofuran-2-yl)-7-methyl-6-(2-oxopropoxy)-2H-chromen-2-one, has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. Chromenones are a subclass of flavonoids, which are widely recognized for their diverse pharmacological properties, including anti-inflammatory, antioxidant, and antimicrobial effects.

The molecular structure of this compound incorporates several key functional groups that contribute to its distinctive chemical behavior. The presence of a benzofuran moiety at the 4-position and a 2H-chromenone core at the 2-position provides a framework that is both structurally complex and biologically relevant. Additionally, the substitution of a 7-methoxy group on the benzofuran ring and a 7-methyl group on the chromenone ring further enhances its potential as a pharmacophore. The 6-(2-oxopropoxy) side chain adds another layer of complexity, introducing an ester functionality that may influence solubility and metabolic stability.

In recent years, there has been growing interest in chromenone derivatives as candidates for therapeutic intervention. The< strong>4-(7-methoxy-1-benzofuran-2-yl)-7-methyl-6-(2-oxopropoxy)-2H-chromen-2-one structure has been investigated for its potential role in modulating various biological pathways. Studies have suggested that this compound may exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key mediators of inflammation. Furthermore, its ability to interact with specific transcription factors has been explored, indicating possible applications in regulating gene expression related to immune responses.

The< strong>benzofuran moiety is particularly noteworthy in this context, as it has been shown to enhance binding affinity to certain protein targets. This structural feature is often exploited in drug design to improve pharmacokinetic properties, such as bioavailability and target specificity. The< strong>7-methoxy group further contributes to the compound's overall electronic distribution, influencing its reactivity and interaction with biological systems. Together, these elements create a molecule with a high degree of specificity that may be leveraged for targeted therapeutic strategies.

Recent advancements in computational chemistry have enabled more sophisticated modeling of molecular interactions, allowing researchers to predict the behavior of complex compounds like 4-(7-methoxy-1-benzofuran-2-yl)-7-methyl-6-(2-oxopropoxy)-2H-chromen-2-one with greater accuracy. Molecular docking studies have identified potential binding pockets in proteins associated with metabolic disorders and cancer pathways, suggesting that this compound may have therapeutic relevance in these areas. Additionally, quantum mechanical calculations have provided insights into the electronic structure and reactivity of the molecule, which are crucial for optimizing its pharmacological properties.

The synthesis of this compound presents unique challenges due to its intricate structure. Multi-step synthetic routes involving cross-coupling reactions, cyclization processes, and functional group transformations are typically employed to construct the desired framework. Advances in synthetic methodologies have made it possible to produce such complex molecules with higher yields and purity, facilitating further investigation into their biological activities. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing the synthesized material and ensuring its structural integrity.

In vitro studies have begun to elucidate the mechanism of action of 4-(7-methoxy-1-benzofuran-2-yl)-7-methyl-6-(2-oxopropoxy)-2H-chromen-2-one, revealing potential applications in treating various diseases. For instance, preliminary data suggest that this compound may inhibit the proliferation of certain cancer cell lines by modulating signaling pathways involved in cell growth and survival. Furthermore, its antioxidant properties have been observed in assays measuring reactive oxygen species (ROS) scavenging capacity, indicating potential use in combating oxidative stress-related conditions.

The< strong>chromenone core is known for its ability to chelate metal ions, which has implications for designing metal-based therapeutics. The presence of coordinating sites within the structure allows for interactions with metal ions such as iron and copper, which play critical roles in various biological processes. This property has led to investigations into using chromenone derivatives as tools for metal ion homeostasis or as adjuvants in metal-based drug formulations.

Evaluation of pharmacokinetic parameters is essential for assessing the potential clinical utility of 898432-31-0 derivatives like 4-(7-methoxy-1-benzofuran-2-yl)-7-methyl-6-(2 oxopropoxy)-2H-chromen - - - - - - - - - - - - - - - - - -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- --- one . Studies have focused on determining its absorption, distribution, metabolism, excretion (ADME) profile using both experimental methods and predictive models. The< strong>ester functionality present in the side chain may influence metabolic clearance rates through enzymatic hydrolysis by carboxylesterases or cytidine triphosphate-dependent esterases (CPEs). Understanding these processes is crucial for optimizing dosing regimens and minimizing potential side effects.

The< strong>benzofuran-based scaffold has been explored extensively in medicinal chemistry due to its versatility and biological activity. Modifications at various positions on this ring system can significantly alter pharmacological properties without compromising core structural features necessary for target interactions. This flexibility makes it an attractive scaffold for designing novel therapeutics targeting a wide range of diseases.

In conclusion,898432--31--0 represents an intriguing chemical entity with significant potential applications across multiple therapeutic areas including oncology,inflammation, cardiovascular disease,and neurodegenerative disorders . Its complex structure,unique functional groups,and promising preclinical data make it a valuable candidate for further investigation . As research continues,this compound will likely play an important rolein advancing our understandingand treatment strategies relatedto these conditions.